Cas no 96474-41-8 (1H-Purine-2,6-dione, 7-[2-(acetyloxy)ethyl]-3,7-dihydro-1,3-dimethyl-)

• Product Name: 1H-Purine-2,6-dione, 7-[2-(acetyloxy)ethyl]-3,7-dihydro-1,3-dimethyl-
• CAS No: 96474-41-8
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 734660
• PubChem ID: 44459944
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 7-[2-(acetyloxy)ethyl]-3,7-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-[2-(acetyloxy)ethyl]-3,7-dihydro-1,3-dimethyl-
• 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl acetate
• 96474-41-8
• CHEMBL25373
• 2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)ethyl acetate
• DTXSID70659185
• BDBM50025567
• Acetic acid 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-ethyl ester

• Inchi： 1S/C11H14N4O4/c1-7(16)19-5-4-15-6-12-9-8(15)10(17)14(3)11(18)13(9)2/h6H,4-5H2,1-3H3
• InChI Key： CQKZJBMFMGGBHJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCN1C=NC2=C1C(N(C)C(N2C)=O)=O

Computed Properties

• Exact Mass: 266.10150494g/mol
• Monoisotopic Mass: 266.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.7Ų